![molecular formula C22H22N2O2 B165996 N-4,4-Diphenyl-3-butenyl-4,5,6,7-tetrahydroisoxazolo(4,5-c)pyridin-3-ol CAS No. 132033-96-6](/img/structure/B165996.png)
N-4,4-Diphenyl-3-butenyl-4,5,6,7-tetrahydroisoxazolo(4,5-c)pyridin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-4,4-Diphenyl-3-butenyl-4,5,6,7-tetrahydroisoxazolo(4,5-c)pyridin-3-ol, also known as DPH, is a chemical compound that has been studied for its potential applications in scientific research.
Mechanism of Action
N-4,4-Diphenyl-3-butenyl-4,5,6,7-tetrahydroisoxazolo(4,5-c)pyridin-3-ol is believed to act as a positive allosteric modulator of the GABA-A receptor, which is the primary inhibitory neurotransmitter in the brain. This results in an increase in GABAergic neurotransmission, leading to the anxiolytic and antidepressant-like effects observed in animal models.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. This compound has been shown to have a low toxicity profile and does not appear to have any significant side effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-4,4-Diphenyl-3-butenyl-4,5,6,7-tetrahydroisoxazolo(4,5-c)pyridin-3-ol in lab experiments is its low toxicity profile and lack of significant side effects. However, one limitation is that it has only been studied in animal models and its effects in humans are not well understood.
Future Directions
For the use of N-4,4-Diphenyl-3-butenyl-4,5,6,7-tetrahydroisoxazolo(4,5-c)pyridin-3-ol include further studies on its potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, more research is needed to understand the effects of this compound in humans and to determine its safety and efficacy as a potential treatment for various neurological disorders. Finally, the development of more potent and selective positive allosteric modulators of the GABA-A receptor could lead to the development of new and improved treatments for a variety of neurological disorders.
Synthesis Methods
The synthesis of N-4,4-Diphenyl-3-butenyl-4,5,6,7-tetrahydroisoxazolo(4,5-c)pyridin-3-ol involves a multi-step process that includes the reaction of 4-phenyl-1-butanone with hydroxylamine hydrochloride to form 4-phenyl-3-buten-2-one oxime. This intermediate is then reacted with 4-phenyl-3-buten-2-one in the presence of sodium methoxide to form this compound.
Scientific Research Applications
N-4,4-Diphenyl-3-butenyl-4,5,6,7-tetrahydroisoxazolo(4,5-c)pyridin-3-ol has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and antidepressant-like effects in animal models. This compound has also been studied for its potential use as a treatment for Alzheimer's disease and other neurodegenerative disorders.
properties
CAS RN |
132033-96-6 |
---|---|
Molecular Formula |
C22H22N2O2 |
Molecular Weight |
346.4 g/mol |
IUPAC Name |
5-(4,4-diphenylbut-3-enyl)-6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-3-one |
InChI |
InChI=1S/C22H22N2O2/c25-22-20-16-24(15-13-21(20)26-23-22)14-7-12-19(17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-6,8-12H,7,13-16H2,(H,23,25) |
InChI Key |
QMRMUNWFODMEOB-UHFFFAOYSA-N |
SMILES |
C1CN(CC2=C1ONC2=O)CCC=C(C3=CC=CC=C3)C4=CC=CC=C4 |
Canonical SMILES |
C1CN(CC2=C1ONC2=O)CCC=C(C3=CC=CC=C3)C4=CC=CC=C4 |
Other CAS RN |
132033-96-6 |
synonyms |
N-4,4-diphenyl-3-butenyl-4,5,6,7-tetrahydroisoxazolo(4,5-c)pyridin-3-ol N-DPB-THPO |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.